Cas no 112857-68-8 (2,4-Difluoro-3-methylbenzoic acid)

112857-68-8 structure
Product Name:2,4-Difluoro-3-methylbenzoic acid
CAS No:112857-68-8
Molecular Formula:C8H6F2O2
Molecular Weight:172.1288
MDL:MFCD03265223
CID:135930
PubChem ID:13986837
2,4-Difluoro-3-methylbenzoic acid Properties
Names and Identifiers
-
- 2,4-Difluoro-3-methylbenzoic acid
- Benzoic acid,2,4-difluoro-3-methyl-
- 2,4,6-TRICHLOROPHENYL ISOCYANATE
- 2,4-Difluoro-3-methylbenzoate
- 3-Methyl-2,4-difluorobenzoic acid
- Benzoic acid,2,4-difluoro-3-methyl
- 2,4-Difluoro-3-methylbenzoicacid
- PubChem4943
- OCJDCFUHHBCTFI-UHFFFAOYSA-N
- FCH920984
- 2,4-difluoro-3-methyl-benzoic acid
- LF10805
- VZ22569
- AS05002
- AS01849
- Benzoic acid, 2,4-difluoro-3-methyl-
- SY046769
- AX8041189
- AB0034818
- ST2409113
- X9035
- EN300-7365739
- SCHEMBL1192063
- MFCD03265223
- 112857-68-8
- GS-4456
- AC-3955
- FT-0655362
- AKOS006345223
- DTXSID80553847
- 2,4-DIFLUORO-3-METHYLBENZOIC ACID
- Benzoic acid, 2,4-difluoro-3-Methyl-
-
- MDL: MFCD03265223
- InChIKey: OCJDCFUHHBCTFI-UHFFFAOYSA-N
- Inchi: 1S/C8H6F2O2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
- SMILES: FC1=C(C(=O)O[H])C([H])=C([H])C(=C1C([H])([H])[H])F
Computed Properties
- Exact Mass: 172.03400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 172.03358575g/mol
- Heavy Atom Count: 12
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 37.3
Experimental Properties
- LogP: 1.97140
- PSA: 37.30000
- Boiling Point: 253.1℃ at 760 mmHg
2,4-Difluoro-3-methylbenzoic acid Security Information
2,4-Difluoro-3-methylbenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4-Difluoro-3-methylbenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00826H-50mg |
2,4-Difluoro-3-methylbenzoic acid |
112857-68-8 | 95% | 50mg |
$89.00 | ||
A2B Chem LLC | AD75273-50mg |
2,4-Difluoro-3-methylbenzoic acid |
112857-68-8 | 95% | 50mg |
$61.00 | ||
Aaron | AR0082ET-5g |
2,4-difluoro-3-methylbenzoic acid |
112857-68-8 | 95% | 5g |
$230.00 | 2025-01-23 | |
abcr | AB155239-1g |
2,4-Difluoro-3-methylbenzoic acid, 95%; . |
112857-68-8 | 95% | 1g |
€156.80 | ||
Ambeed | A201293-25g |
2,4-Difluoro-3-methylbenzoic acid |
112857-68-8 | 95% | 25g |
$735.0 | ||
Enamine | EN300-7365739-0.1g |
2,4-difluoro-3-methylbenzoic acid |
112857-68-8 | 95.0% | 0.1g |
$19.0 | 2025-03-11 | |
eNovation Chemicals LLC | D696058-1g |
2,4-Difluoro-3-methylbenzoic Acid |
112857-68-8 | 95% | 1g |
$130 | 2022-10-16 | |
Fluorochem | 037157-1g |
2,4-Difluoro-3-methylbenzoic acid |
112857-68-8 | 95% | 1g |
£65.00 | 2022-03-01 | |
Matrix Scientific | 073980-1g |
2,4-Difluoro-3-methylbenzoic acid, 95+% |
112857-68-8 | 95+% | 1g |
$370.00 | 2023-09-10 | |
TRC | D448383-100mg |
2,4-Difluoro-3-methylbenzoic acid |
112857-68-8 | 100mg |
$64.00 | 2023-05-18 |
2,4-Difluoro-3-methylbenzoic acid Related Literature
-
Luis R. Domingo,Nivedita Acharjee New J. Chem., 2020,44, 13633-13643
-
Bruno Freitas,Willian G. Nunes,Carla G. Real,Cristiane B. Rodella,Gustavo Doubek,Leonardo M. da Silva,Leandro A. Pocrifka,Renato G. Freitas,Hudson Zanin J. Mater. Chem. A, 2023,11, 20636-20650
-
5. Front cover
-
Slavko Radenković,Slađana Đorđević Phys. Chem. Chem. Phys., 2021,23, 11240-11250
-
Enrico Berardo,Lukas Turcani,Marcin Miklitz,Kim E. Jelfs Chem. Sci., 2018,9, 8513-8527
-
R. Vincent,E. Bazellières Soft Matter, 2017,13, 1235-1243
-
Susumu Fujii,Ryo Ohtani,Akihide Kuwabara Dalton Trans., 2021,50, 1990-1994
112857-68-8 (2,4-Difluoro-3-methylbenzoic acid) Related Products
- 315-31-1(2-Fluoro-3-methylbenzoic acid)
- 385-00-2(2,6-Difluorobenzoic acid)
- 403-15-6(4-Fluoro-3-methylbenzoic acid)
- 445-29-4(2-Fluorobenzoic acid)
- 602-94-8(Pentafluorobenzoic Acid)
- 652-18-6(2,3,5,6-Tetrafluorobenzoic acid)
- 652-36-8(Tetrafluoroterephthalic acid)
- 1551-39-9(Tetrafluoroisophthalic acid)
- 1583-58-0(2,4-Difluorobenzoic acid)
- 2358-29-4(2,3,6-Trifluorobenzoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:112857-68-8)2,4-Difluoro-3-methylbenzoic acid

Purity:99%
Quantity:25g
Price($):662.0